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Compound of Interest

Methyl trans-4-

Compound Name: Aminocyclohexanecarboxylate
Hydrochloride

CAS No.: 61367-16-6

Cat. No.: B555817

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the chemical compound identified by CAS number 61367-07-5, chemically known
as Methyl trans-4-aminocyclohexanecarboxylate hydrochloride. This document is intended
to be a valuable resource for researchers, scientists, and professionals involved in drug
development and chemical synthesis.

Chemical Identity and Properties

Methyl trans-4-aminocyclohexanecarboxylate hydrochloride is a cyclic amino acid
derivative.[1] It is primarily utilized as a synthetic intermediate in pharmaceutical research.[2][3]
The hydrochloride salt form enhances the compound's stability and solubility.[1]

Table 1: Summary of Physicochemical Data for CAS 61367-07-5
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Property Value Source(s)

methyl 4-aminocyclohexane-1-
IUPAC Name _ [1]
carboxylate;hydrochloride

Methyl trans-4-
AMinocyclohexanecarboxylate
Hydrochloride, trans-4-

Synonyms _ _ [31[4]
Aminocyclohexanecarboxylic

Acid Methyl Ester

Hydrochloride
Molecular Formula CsH16CINO2 [2][3]
Molecular Weight 193.67 g/mol [2][3]

White to yellow crystalline
Appearance . . _ [1]12]
solid; White crystalline powder

Melting Point 231-237 °C [1]
Boiling Point 255.4 °C at 760 mmHg [1]
Water Solubility Soluble [2]
Partition Coefficient (LogP) 2.179 [2]
Topological Polar Surface Area
52.32 A2 [4]

(TPSA)
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

ydrog p 3 4]
Count
Rotatable Bond Count 1 [4]

Experimental Protocols for Physicochemical
Property Determination

Detailed and standardized methodologies are crucial for the accurate determination of
physicochemical properties. The following protocols are based on internationally recognized
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OECD (Organisation for Economic Co-operation and Development) guidelines.

Melting Point/Melting Range Determination (Adapted
from OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state at atmospheric pressure.[5][6]

e Principle: The capillary method involves heating a small, powdered sample in a capillary tube
within a controlled heating block or liquid bath. The temperature range from the initial melting
of the sample to its complete liquefaction is recorded.[5][7]

e Apparatus:
o Melting point apparatus with a heating block or liquid bath.
o Glass capillary tubes (sealed at one end).
o Calibrated thermometer or temperature sensor.

e Procedure:

o A small amount of the finely powdered, dry substance is introduced into a capillary tube to
a height of 2-4 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o The temperature at which the first droplet of liquid appears and the temperature at which
the last solid particle melts are recorded to define the melting range.

Boiling Point Determination (Adapted from OECD
Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3][9]
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e Principle: The dynamic method involves measuring the temperature at which a liquid boils
while being heated. An ebulliometer can be used for precise measurements.[8]

e Apparatus:
o Ebulliometer or a distillation flask with a condenser.
o Calibrated thermometer or temperature sensor.
o Heating mantle.
e Procedure:
o The liquid substance is placed in the ebulliometer or distillation flask.
o The apparatus is assembled, and the substance is heated.

o The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is observed. This temperature is the boiling point at the recorded atmospheric
pressure.

Water Solubility Determination (Adapted from OECD
Guideline 105)

Water solubility is the saturation mass concentration of a substance in water at a given
temperature.[10][11]

o Principle: The flask method is suitable for substances with a solubility of 10~2 g/L or higher.
[11] A supersaturated solution is prepared and allowed to equilibrate. The concentration of
the dissolved substance in the aqueous phase is then determined.

e Apparatus:

Flask with a stirrer.

[¢]

o

Constant temperature bath.

o

Centrifuge or filtration system.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis
spectrophotometer).

e Procedure:

[¢]

An excess amount of the substance is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to

[e]

reach equilibrium (typically 24-48 hours).

The mixture is then centrifuged or filtered to separate the undissolved solid.

[e]

The concentration of the substance in the clear aqueous phase is determined using a

o

suitable analytical method.

Partition Coefficient (n-octanol/water) Determination
(Adapted from OECD Guideline 107)

The partition coefficient (P) is the ratio of the equilibrium concentrations of a dissolved
substance in a two-phase system of two largely immiscible solvents, in this case, n-octanol and
water. It is usually expressed as its logarithm to base ten (LogP).[12][13]

¢ Principle: The shake flask method involves dissolving the substance in a mixture of n-octanol
and water, allowing the phases to separate, and then measuring the concentration of the
substance in each phase.[13]

e Apparatus:

o

Separatory funnels or centrifuge tubes with stoppers.

Mechanical shaker.

[¢]

[¢]

Centrifuge.

o

Analytical instrument for concentration measurement.

e Procedure:
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o A known amount of the substance is dissolved in a mixture of pre-saturated n-octanol and
water in a separatory funnel.

o The funnel is shaken until equilibrium is reached.
o The mixture is then centrifuged to ensure complete phase separation.

o The concentration of the substance in both the n-octanol and water phases is determined
analytically.

o The LogP value is calculated as the logarithm of the ratio of the concentration in the n-
octanol phase to the concentration in the water phase. For ionizable substances, the pH of
the aqueous phase should be controlled.

Synthesis and Characterization Workflow

The following diagrams illustrate a typical synthesis route for Methyl trans-4-
aminocyclohexanecarboxylate hydrochloride and a general workflow for its
physicochemical characterization.
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Synthesis of Methyl trans-4-aminocyclohexanecarboxylate hydrochloride

Starting Material

(Trans)-4-aminocyclohexanecarboxylic acid

Reaction
\

Suspend in Methanol (MeOH)
Cool to -10 °C

Y

Add Thionyl Chloride (SOCI2)
dropwise

Y

Stir for 15 min at -10 °C

Y

Warm to Room Temperature (15 min)

Y

Reflux for 1 hour

Work-up & Isolation
Y

Cool the reaction mixture

Y

Concentrate under reduced pressure

Yield: ~96%

Final Rroduct

Methyl trans-4-aminocyclohexanecarboxylate
Hydrochloride

Click to download full resolution via product page

Caption: Synthesis of CAS 61367-07-5.[3]
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General Workflow for Physicochemical Characterization

Sample Preparation

Pure Sample of
CAS 61367-07-5

A

Melting Point Boiling Point > Water Solubility Partition Coefficient
(OECD 102) (OECD 103) (OECD 105) (LogP) (OECD 107)

Data Analysis & Reporting

> Data CoIIect!on >
and Analysis

Technical Report
Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b168856
https://www.benchchem.com/product/b168856
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61570199.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61570199.htm
https://www.chemscene.com/61367-07-5.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_g1gh28d3.html
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://www.benchchem.com/product/b555817/docs#in-depth-technical-guide-physicochemical-properties-of-cas-number-61367-07-5
https://www.benchchem.com/product/b555817/docs#in-depth-technical-guide-physicochemical-properties-of-cas-number-61367-07-5
https://www.benchchem.com/product/b555817/docs#in-depth-technical-guide-physicochemical-properties-of-cas-number-61367-07-5
https://www.benchchem.com/product/b555817/docs#in-depth-technical-guide-physicochemical-properties-of-cas-number-61367-07-5
https://www.benchchem.com/product/b555817?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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